4-N-Cyclopropyl-4-N-[1-(4-fluorophenyl)sulfonylpiperidin-4-yl]-6-N,6-N-dimethylpyrimidine-4,6-diamine

• IUPAC Name: 4-N-cyclopropyl-4-N-[1-(4-fluorophenyl)sulfonylpiperidin-4-yl]-6-N,6-N-dimethylpyrimidine-4,6-diamine
• InChI: InChI=1S/C20H26FN5O2S/c1-24(2)19-13-20(23-14-22-19)26(16-5-6-16)17-9-11-25(12-10-17)29(27,28)18-7-3-15(21)4-8-18/h3-4,7-8,13-14,16-17H,5-6,9-12H2,1-2H3
• InChI Key: ZLFNDUCEDZOISC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=NC=N1)N(C2CC2)C3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C20H26FN5O2S
• Molecular Weight: 419.5 g/mol

Description

The compound is a pyrimidine derivative with various functional groups attached. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. The compound has a cyclopropyl group, a fluorophenyl group, a sulfonyl group, and a piperidinyl group attached to it.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The pyrimidine ring provides a planar, aromatic core, while the various substituents add steric bulk and may influence the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the amine groups might be protonated under acidic conditions, or they could participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the sulfonyl group and the amine groups would likely make the compound somewhat soluble in polar solvents.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific information, it’s hard to comment on the exact toxicity or hazards associated with this compound.

Future Directions

The study and development of novel pyrimidine derivatives is a vibrant field of research, particularly in medicinal chemistry where these compounds are often used as pharmaceutical intermediates or as potential therapeutic agents. Further studies could explore the biological activity of this compound, optimize its synthesis, or investigate its potential applications.